Cas no 1805211-48-6 (3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine)

• Product Name: 3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine
• CAS No: 1805211-48-6
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 4852881
• Update Time: 2025-07-01

3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C8H6ClF2N3/c9-2-6-5(13)1-4(3-12)7(14-6)8(10)11/h1,8H,2,13H2
• InChI Key： QOMROLIYEYJNPV-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=C(C(F)F)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine

Comprehensive Overview of 3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1805211-48-6)

3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine (CAS No. 1805211-48-6) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique chloromethyl, cyano, and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining both electron-withdrawing and electron-donating substituents, makes it a valuable building block for designing novel compounds with potential applications in drug discovery and crop protection.

The growing interest in pyridine-based compounds like 3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine is driven by their broad utility in medicinal chemistry. Researchers are particularly intrigued by its potential role in developing kinase inhibitors, a class of therapeutics targeting cancer and inflammatory diseases. Recent studies highlight the importance of difluoromethyl groups in enhancing metabolic stability and bioavailability, a feature that aligns with the current demand for long-acting pharmaceuticals. Additionally, the cyano group in this compound offers opportunities for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

In the agrochemical sector, 3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine has emerged as a promising candidate for developing next-generation pesticides and herbicides. The chloromethyl moiety provides reactivity for cross-coupling reactions, while the difluoromethyl group contributes to improved lipophilicity and membrane permeability—critical factors for effective pest control. With increasing global focus on sustainable agriculture and reduced environmental impact, this compound's potential to yield selective and low-toxicity agrochemicals aligns perfectly with industry trends.

The synthesis and application of CAS No. 1805211-48-6 also intersect with cutting-edge topics like green chemistry and catalysis optimization. Modern synthetic approaches emphasize atom economy and minimal waste generation, making the efficient production of such multifunctional pyridines a subject of active research. Computational chemists frequently investigate this compound's molecular docking properties, leveraging AI-driven drug design platforms to predict its interactions with biological targets—a methodology gaining traction in personalized medicine initiatives.

From a commercial perspective, the demand for 3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine reflects broader market shifts toward high-value fine chemicals. Pharmaceutical companies and contract research organizations (CROs) increasingly seek such tailored intermediates to accelerate their R&D pipelines. Analytical challenges associated with characterizing this compound—such as HPLC method development for purity assessment—are frequently discussed in technical forums, underscoring its complexity and the need for advanced spectroscopic techniques like NMR and mass spectrometry.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1805211-48-6 in material science, particularly in designing organic electronic materials where pyridine derivatives play crucial roles. Its balanced electronic properties make it a candidate for developing fluorescent probes or photocatalysts, areas experiencing rapid growth due to renewable energy initiatives. As regulatory landscapes evolve, the compound's safety profile and biodegradability metrics will likely become focal points for industrial adoption.

In conclusion, 3-Amino-2-(chloromethyl)-5-cyano-6-(difluoromethyl)pyridine represents a compelling case study in multifunctional heterocyclic chemistry. Its intersection with trending scientific domains—from precision medicine to smart agrochemicals—positions it as a molecule of enduring relevance. Continued innovation in its synthetic routes and application paradigms will undoubtedly unlock new possibilities across interdisciplinary research landscapes.